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Compound of Interest

Compound Name: 2-Ethylhexanoic acid, lead salt

Cat. No.: B168966

An In-depth Technical Guide to Lead(ll) 2-
Ethylhexanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lead(ll) 2-ethylhexanoate (CAS No. 301-08-6) is an organometallic compound recognized for
its solubility in organic solvents and its utility in various industrial applications.[1][2] This
technical guide provides a comprehensive overview of its physical and chemical properties,
supported by data tables for quantitative analysis. The document details generalized
experimental protocols for the determination of key physical characteristics and explores the
compound's chemical behavior, particularly its role as a catalyst. Furthermore, this guide
addresses the significant toxicological aspects of lead(ll) 2-ethylhexanoate, driven by its lead
content, and illustrates the underlying mechanisms of its toxicity through pathway diagrams.
This information is intended to serve as a critical resource for professionals in research and
development who handle or investigate this compound.

Physical Properties

Lead(ll) 2-ethylhexanoate is typically a viscous liquid, with its appearance ranging from
colorless to a light yellowish-brown.[2][3][4][5] Key physical data are summarized in Table 1 for
ease of reference.
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Table 1: Physical Properties of Lead(ll) 2-Ethylhexanoate

Property Value Source(s)
CAS Number 301-08-6 [11[2][6][7]
Molecular Formula C16H3004Pb [21[31[61[7]
Molecular Weight 493.61 g/mol [1][2][4][6]
Appearance Viscous liquid; colorless to light BI415]

brown
Density 1.56 g/cm3 [L13181en1011]
Boiling Point N/A (Decomposes) [1]
Melting Point N/A [1]8]
Flash Point 162 °C (324 °F) [3][8][10][11]

Insoluble in water.[2][3][8][10]

[11] Soluble in organic
Solubility solvents such as methyl

benzene and turpentine;

slightly soluble in alcohol.[3]

Chemical Properties and Applications

Lead(ll) 2-ethylhexanoate is an organometallic salt that exhibits notable chemical reactivity,
primarily leveraging the catalytic nature of the lead(ll) ion.

Catalytic Activity

This compound is widely employed as a catalyst in polymerization reactions.[2][12]

o Polyurethane Synthesis: It effectively catalyzes the reaction between isocyanates and
polyols, accelerating the formation of polyurethane polymers.[2][4][6] This catalytic action
promotes faster curing times and can enhance the mechanical properties and adhesion of
the final product.[6]
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e Polyester Resins: It is also used to accelerate condensation polymerization in the production
of polyester resins.[2][12]

Drier in Coatings

In the paint and coating industry, lead(ll) 2-ethylhexanoate functions as a "through drier” or
siccative.[2][13] Metal carboxylates, like this compound, accelerate the oxidative cross-linking
of drying oils (e.qg., in alkyd-based paints), facilitating the transition from a liquid film to a hard,
solid coating.[13][14] As a through drier, it ensures uniform drying throughout the entire film,
preventing surface wrinkling that can occur when only surface-active driers are used.[14][15]

Precursor in Materials Science

Lead(ll) 2-ethylhexanoate serves as a soluble lead source for the synthesis of advanced
materials. It is a common precursor in Metal-Organic Deposition (MOD) processes for creating
thin films and in the chemical reduction synthesis of intermetallic nanoparticles, such as
platinum-lead (PtPb) nanoparticles.[2][10]

Logical Relationships of Lead(ll) 2-Ethylhexanoate

Lead(ll) 2-Ethylhexanoate

exhibits exhibits
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Caption: Logical flow from properties to applications.

Experimental Protocols

Detailed experimental procedures for a specific substance are often proprietary or must be
adapted from standard methods. Below are generalized protocols based on established ASTM
standards suitable for a viscous organometallic liquid like lead(ll) 2-ethylhexanoate.

Determination of Density

The density of a viscous liquid can be accurately determined using a weight-per-gallon cup or a
digital density meter. Air entrapment is a common issue with viscous materials and must be
addressed.

¢ Objective: To measure the mass per unit volume of the substance.
o Methodology (Weight-per-Gallon Cup):

o Calibrate the specific gravity cup with distilled water at a known temperature (e.g., 25°C)
to determine its exact volume.

o If the sample contains entrapped air, it can be diluted with a known weight and volume of a
compatible, low-viscosity solvent to release the air.[8] The density of the mixture is then
measured.

o Carefully fill the tared cup with the sample liquid, avoiding the formation of new air
bubbles.

o Place the lid on the cup, allowing excess liquid to escape through the vent hole. Clean the
exterior of the cup thoroughly.

o Weigh the filled cup on an analytical balance.

o Calculate the density using the formula: Density = (Mass of filled cup - Mass of empty cup)
/ Volume of cup. If a diluent was used, the true density of the viscous material is back-
calculated.[8]
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» Methodology (Digital Density Meter):

o Calibrate the instrument according to the manufacturer's instructions, typically with dry air
and distilled water.

o Inject the sample into the instrument's measuring cell using a syringe, ensuring no air
bubbles are introduced.[16]

o Allow the reading to stabilize, which indicates thermal equilibrium has been reached.[16]

o Record the density and temperature.[16] For highly viscous liquids, a viscosity correction
may be automatically or manually applied by the instrument.[16]

Determination of Flash Point

The flash point is determined using a closed-cup tester, as this method is suitable for viscous
liquids and minimizes the influence of ambient conditions.

e Objective: To find the lowest temperature at which the liquid's vapors will ignite with an
ignition source.

e Apparatus: Pensky-Martens Closed Cup Tester.
» Methodology (ASTM D93, Procedure B):

o Procedure B is specifically designed for viscous liquids that may form a surface film.[3][12]
[17]

o Pour 75 mL of the sample into the test cup.

o Place the cup in the heating apparatus and secure the lid, which contains the stirrer,
thermometer, and ignition source apparatus.

o Begin stirring at the specified rate for Procedure B (250 + 10 rpm) to ensure uniform
heating.[3][17]

o Heat the sample at a controlled, constant rate.
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o At prescribed temperature intervals, stop stirring and apply the ignition source (a small
flame) by dipping it into the vapor space of the cup.[3]

o The flash point is the lowest temperature at which the application of the flame causes the
vapors over the liquid to ignite with a distinct flash.[3]

o Record the observed flash point and correct for barometric pressure.

Generalized Experimental Workflow for Physical Properties

Density Determination Flash Point Determination (ASTM D93)
Sample Preparation Place 75 mL Sample
(Degas/Dilute if viscous) in Test Cup
Y ‘L
Fill Pycnometer or Heat at Controlled Rate
Density Meter Cell with Constant Stirring
Y ‘L
Equilibrate to Apply Ignition Source
Constant Temperature at Temp Intervals

A4

Measure Mass (Pycnometer)
or Read Value (Meter)

Observe for Flash
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Caption: Workflow for density and flash point tests.

Toxicology and Safety

The primary toxicological concern with lead(ll) 2-ethylhexanoate is the lead component. Lead is
a cumulative poison with no known biological function, and exposure can lead to severe acute
and chronic health effects.[7][11][18]

Hazard Classification

Lead(ll) 2-ethylhexanoate is classified as hazardous:

Harmful if swallowed or inhaled.[19][20]

May cause cancer.[19]

May damage fertility or the unborn child (Reproductive Toxicity).[19][20]

May cause damage to organs through prolonged or repeated exposure, targeting the central
nervous system, blood, and kidneys.[9][19][20]

Very toxic to aquatic life with long-lasting effects.[19]

Mechanism of Toxicity

The toxicity of lead is multifaceted and impacts multiple biological systems at the molecular
level.

e lon Mimicry: Lead's ionic properties are similar to those of essential divalent cations,
particularly calcium (Ca?*) and zinc (Zn2*).[7] This allows lead to compete with and displace
these metals from proteins and enzymes, disrupting their function.[7][21] By interfering with
calcium signaling, lead can disrupt synaptic transmission in the nervous system.[21]

 Induction of Oxidative Stress: Lead exposure inhibits the activity of key antioxidant enzymes,
such as d-aminolevulinic acid dehydratase (ALAD), which is involved in heme synthesis.[11]
[21] This inhibition leads to the accumulation of the precursor d-aminolevulinic acid (ALA),
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which can auto-oxidize and generate reactive oxygen species (ROS).[21] The resulting
oxidative stress can cause damage to lipids, proteins, and DNA, ultimately leading to cell
death.[7][18][21]

High-Level Overview of Lead Toxicity Pathways
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Caption: Key molecular pathways of lead toxicity.

Safety Precautions

Given its toxicity profile, strict safety measures are mandatory when handling lead(ll) 2-
ethylhexanoate:

» Handling: Use only in well-ventilated areas or with appropriate respiratory protection.[19]
Avoid all contact with skin, eyes, and clothing by wearing protective gloves, clothing, and
eye/face protection.[19] Do not eat, drink, or smoke when using this product.[19]

o Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as
oxidizing agents.[2][9]

» Disposal: Dispose of as hazardous waste in accordance with local, regional, and national
regulations. Avoid release to the environment.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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